Cas no 883498-84-8 (2-Bromo-3-chloro-2-(trifluoromethyl)-1,1,1-trifluoropropane)

• Product Name: 2-Bromo-3-chloro-2-(trifluoromethyl)-1,1,1-trifluoropropane
• CAS No: 883498-84-8
• MF: C₄H₂BrClF₆
• MW: 279.406100749969
• CID: 1074484
• PubChem ID: 2782235
• Update Time: 2025-04-20

2-Bromo-3-chloro-2-(trifluoromethyl)-1,1,1-trifluoropropane Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-2-(trifluoromethyl)-1,1,1-trifluoropropane
• 2-BROMO-2-(CHLOROMETHYL)-1,1,1,3,3,3-HEXAFLUOROPROPANE
• FT-0676785
• DTXSID30381995
• AKOS007930038
• 883498-84-8
• Propane, 2-bromo-2-(chloromethyl)-1,1,1,3,3,3-hexafluoro-
• 2-Bromo-3-chloro-2-trifluoromethyl-1,1,1-trifluoropropane

• MDL： MFCD04038265
• Inchi： 1S/C4H2BrClF6/c5-2(1-6,3(7,8)9)4(10,11)12/h1H2
• InChI Key： FMJPNRYIQHVCBK-UHFFFAOYSA-N
• SMILES： BrC(CCl)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 277.89326g/mol
• Monoisotopic Mass: 277.89326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

2-Bromo-3-chloro-2-(trifluoromethyl)-1,1,1-trifluoropropane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT